1-Amino-2-methyl-1-oxopropan-2-ylacetate
Description
1-Amino-2-methyl-1-oxopropan-2-ylacetate is an organic ester compound characterized by a propane backbone modified with functional groups at positions 1 and 2. The structure includes:
- Amino group (NH₂) and ketone (C=O) at position 1 of the propane chain.
- Methyl group (CH₃) and acetate ester (-OAc) at position 2.
The molecular formula is inferred as C₅H₁₂NO₃, with a calculated molecular weight of 134.16 g/mol.
Properties
Molecular Formula |
C6H11NO3 |
|---|---|
Molecular Weight |
145.16 g/mol |
IUPAC Name |
(1-amino-2-methyl-1-oxopropan-2-yl) acetate |
InChI |
InChI=1S/C6H11NO3/c1-4(8)10-6(2,3)5(7)9/h1-3H3,(H2,7,9) |
InChI Key |
KBZNRURLWCCFDW-UHFFFAOYSA-N |
Canonical SMILES |
CC(=O)OC(C)(C)C(=O)N |
Origin of Product |
United States |
Comparison with Similar Compounds
Functional Group Influence on Reactivity and Solubility
- Amino Group (Target Compound): The presence of NH₂ enhances polarity and hydrogen-bonding capacity, likely increasing solubility in polar solvents (e.g., water or ethanol). This contrasts with Ethyl/Methyl 2-phenylacetoacetate (), where aromatic rings confer lipophilicity, favoring organic solvents. The amino group may also act as a nucleophile or participate in condensation reactions, broadening synthetic utility.
- Methylsulfanyl Group (): The thioester (-SMe) in 1-(Methylsulfanyl)-1-oxopropan-2-yl acetate introduces sulfur-based reactivity, such as susceptibility to nucleophilic attack or oxidation. This contrasts with the amino group’s nucleophilic character, suggesting divergent reaction pathways .
- Aromatic vs. Aliphatic Substituents: Phenyl groups in Ethyl/Methyl 2-phenylacetoacetate () stabilize conjugated systems, making these compounds useful in synthesizing aromatic drug precursors (e.g., amphetamines). The target compound’s aliphatic structure may instead serve in non-aromatic intermediates.
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